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Compound of Interest

Compound Name:
Bis(2-ethylhexyl) 4-cyclohexene-

1,2-dicarboxylate

Cat. No.: B1268027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate is a chemical compound utilized primarily

as a plasticizer. This technical guide provides a summary of its known physical properties. Due

to the limited availability of specific experimental data for this exact compound in publicly

accessible literature, this guide also outlines standardized experimental protocols for

determining key physical characteristics, drawing from internationally recognized guidelines.

Core Physical Properties
The following table summarizes the available physical and chemical data for Bis(2-ethylhexyl)
4-cyclohexene-1,2-dicarboxylate. It is important to note the distinction between this

compound and its saturated analog, bis(2-ethylhexyl) cyclohexane-1,2-dicarboxylate, as their

properties differ.
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Property Value Test Method Reference

Molecular Formula C24H42O4 -

Molecular Weight 394.60 g/mol [1][2] -

CAS Number 2915-49-3[1][2] -

Physical State Liquid (at 20°C) Visual Inspection

Appearance
Colorless to Almost Colorless

Clear Liquid
Visual Inspection

Purity >97.0% (GC) Gas Chromatography (GC)

Storage Temperature

Room Temperature

(Recommended in a cool and

dark place, <15°C)

-

Note: Data on properties such as boiling point, melting point, density, and viscosity for this

specific compound are not readily available in the cited literature. The subsequent sections

outline the standard methodologies for determining these properties.

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for key experiments to determine the physical

properties of liquid chemical compounds, based on OECD Guidelines for the Testing of

Chemicals. These protocols provide a framework for the generation of reliable and reproducible

data.

Determination of Boiling Point
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Apparatus:

Heating bath (e.g., oil bath)
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Boiling flask with a side arm

Thermometer with appropriate range and calibration

Condenser

Pressure measurement device (barometer)

Procedure:

A sample of the substance is placed in the boiling flask.

The thermometer is positioned so that the top of the bulb is level with the bottom of the side

arm of the flask.

The flask is heated, and the liquid is brought to a boil.

The temperature is recorded when the liquid is boiling and a steady stream of condensate is

observed in the condenser.

The ambient atmospheric pressure is recorded.

If the determination is not made at standard atmospheric pressure (101.325 kPa), a pressure

correction can be applied using the Sidney-Young equation.

Determination of Density
Principle: Density is the mass of a substance per unit volume.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature bath

Procedure:
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The pycnometer is cleaned, dried, and weighed accurately.

The pycnometer is filled with the test substance, ensuring no air bubbles are present.

The filled pycnometer is placed in a constant temperature bath (e.g., 20°C) until thermal

equilibrium is reached.

The volume is adjusted to the mark, and the outside of the pycnometer is cleaned and dried.

The filled pycnometer is weighed accurately.

The density is calculated by dividing the mass of the substance by the volume of the

pycnometer.

Determination of Dynamic Viscosity
Principle: Viscosity is a measure of a fluid's resistance to flow.

Apparatus:

Rotational viscometer or a capillary viscometer

Constant temperature bath

Procedure (using a Rotational Viscometer):

The viscometer is calibrated according to the manufacturer's instructions.

The sample is placed in the sample holder, and the spindle is immersed in the liquid.

The sample is allowed to reach thermal equilibrium in the constant temperature bath.

The spindle is rotated at a known speed, and the torque required to overcome the viscous

drag of the fluid is measured.

The dynamic viscosity is calculated from the torque, the speed of rotation, and the

dimensions of the spindle and sample holder.
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Workflow and Logical Relationships
The following diagram illustrates a typical workflow for the characterization of a chemical

substance's physical properties.

Chemical Substance Acquisition

Initial Assessment
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Data Compilation and Reporting
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Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate

Visual Inspection
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Purity Analysis (GC)

Summarize Data in Tables
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Prepare Technical Guide

Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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